Cas no 946243-15-8 (N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine)

• Product Name: N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine
• CAS No: 946243-15-8
• MF: C₁₉H₁₅FN₆O
• MW: 362.360406160355
• CID: 6407926
• PubChem ID: 16820891
• Update Time: 2025-05-19

N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine
• 2-N-(4-fluorophenyl)-4-N-(4-methoxyphenyl)pteridine-2,4-diamine
• NCGC00304317-01
• {2-[(4-fluorophenyl)amino]pteridin-4-yl}(4-methoxyphenyl)amine
• AB00678326-02
• F2359-0281
• AKOS002329970
• AB00678326-01
• 946243-15-8

• Inchi： 1S/C19H15FN6O/c1-27-15-8-6-13(7-9-15)23-18-16-17(22-11-10-21-16)25-19(26-18)24-14-4-2-12(20)3-5-14/h2-11H,1H3,(H2,22,23,24,25,26)
• InChI Key： JPQOBJVWFYXABJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=NC2C(C(=N1)NC1C=CC(=CC=1)OC)=NC=CN=2

Computed Properties

• Exact Mass: 362.12913729g/mol
• Monoisotopic Mass: 362.12913729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine

Introduction to N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine (CAS No. 946243-15-8)

N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946243-15-8, belongs to the pteridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of 4-fluorophenyl and 4-methoxyphenyl substituents, make it a promising candidate for further investigation in various biochemical pathways.

The pteridine core structure of N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine is central to its biological function. Pteridines are heterocyclic compounds that play crucial roles in many metabolic processes, including DNA synthesis, redox reactions, and neurotransmitter production. The specific arrangement of atoms in this compound allows it to interact with biological targets in a highly selective manner, which is essential for developing effective pharmaceutical agents.

In recent years, there has been a growing interest in exploring the therapeutic potential of pteridine derivatives. Researchers have been particularly focused on their ability to modulate enzyme activities and cellular signaling pathways. The introduction of fluorine and methoxy groups into the pteridine scaffold enhances the compound's metabolic stability and binding affinity to biological receptors. This modification strategy has been successfully employed in the development of drugs targeting neurological disorders, cancer, and infectious diseases.

The N2-(4-fluorophenyl) moiety in N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine contributes to its unique electronic properties, which can influence its interaction with biological targets. Fluorinated aromatic compounds are well-known for their ability to improve drug bioavailability and metabolic resistance. This characteristic makes them valuable in the design of long-acting pharmaceuticals that require minimal dosing frequency. Additionally, the N4-(4-methoxyphenyl) group provides further structural diversity, enabling the compound to engage with multiple binding sites on biological targets.

Current research in the field of pteridine derivatives has highlighted their potential in treating various diseases. For instance, studies have demonstrated that certain pteridine-based compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The structural flexibility of N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine allows it to be modified further to enhance its pharmacological properties. This adaptability is crucial for optimizing drug candidates for clinical trials.

The synthesis of N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine involves a series of carefully controlled chemical reactions that ensure high purity and yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

In conclusion, N2-(4-fluorophenyl)-N4-(4-methoxyphenyl)pteridine-2,4-diamine (CAS No. 946243-15-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of biochemical pathways continues to expand, compounds like this one will play an increasingly important role in the development of innovative treatments for human diseases.